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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B15567163 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

FPI-1523 sodium. The following procedural guidance is designed to ensure the safety of

researchers, scientists, and drug development professionals. Given that specific hazard data

for FPI-1523 sodium is not publicly available, a conservative approach based on handling

potent pharmaceutical compounds is recommended.

Personal Protective Equipment (PPE) for Handling FPI-
1523 Sodium
The selection of appropriate PPE is paramount to safe handling. The following table

summarizes the recommended PPE based on the potential hazards associated with an

uncharacterized sodium salt of a potent active pharmaceutical ingredient (API).
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Protection Type Required PPE
Specifications and Use

Cases

Eye and Face Protection
Safety Goggles with Side

Shields or a Full-Face Shield

Must be worn at all times in the

laboratory where FPI-1523

sodium is handled. A face

shield is required when there is

a risk of splashes or aerosol

generation.

Skin and Body Protection

Disposable Nitrile or Neoprene

Gloves (double-gloving

recommended)

Gloves should have a

minimum thickness of 4 mil

and be changed immediately if

contaminated. Check for tears

or punctures before use.

Flame-Resistant Laboratory

Coat

A lab coat made of materials

such as Nomex® or treated

cotton should be worn and fully

buttoned.

Chemical-Resistant Apron and

Sleeves

Recommended when handling

larger quantities (>10g) or

when there is a significant risk

of splashes.

Closed-Toed Shoes

Shoes should fully cover the

feet; porous shoes are not

permitted.

Respiratory Protection
NIOSH-Approved N95, N100,

or P100 Respirator

Required when handling the

powder outside of a certified

chemical fume hood or other

ventilated enclosure. A full-face

respirator may be necessary

for operations with a high

potential for aerosolization.
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A clear, step-by-step plan for the handling and disposal of FPI-1523 sodium is essential to

minimize risk.

Experimental Protocol: Safe Handling of FPI-1523
Sodium
This protocol outlines the necessary steps for safely handling FPI-1523 sodium in a laboratory

setting.

Preparation and Pre-Handling Check:

Ensure a current Safety Data Sheet (SDS) for a similar compound or the parent API is

available and has been reviewed.

Verify that a certified chemical fume hood with a face velocity between 80-120 feet per

minute is operational.

Locate the nearest safety shower and eyewash station and confirm they are unobstructed.

Assemble all necessary equipment and reagents before bringing FPI-1523 sodium into

the work area.

Don all required PPE as specified in the table above.

Handling and Manipulation:

All handling of FPI-1523 sodium powder must be conducted within a certified chemical

fume hood.

Use a disposable weighing paper or a tared container for weighing the compound.

Handle the compound gently to avoid generating dust.

If creating a solution, add the solid to the solvent slowly.

Keep the container of FPI-1523 sodium tightly sealed when not in use.

Spill and Emergency Procedures:
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Minor Spill (in fume hood):

Alert others in the immediate area.

Gently cover the spill with an absorbent material suitable for chemical spills.

Wipe the area with a damp cloth, working from the outside in.

Place all contaminated materials in a sealed, labeled hazardous waste container.

Major Spill (outside fume hood):

Evacuate the immediate area and alert personnel to evacuate the laboratory.

Contact the institutional safety office or emergency response team.

Prevent entry to the contaminated area.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station.

Seek immediate medical attention after any exposure.

Disposal Plan:

All waste contaminated with FPI-1523 sodium, including gloves, weighing papers, and

absorbent materials, must be disposed of as hazardous chemical waste.

Place all solid and liquid waste in clearly labeled, sealed, and appropriate hazardous

waste containers.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.
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Visualizing the PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling FPI-1523 sodium.
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Start: Plan to Handle
FPI-1523 Sodium

Review available hazard data
(SDS, literature)

Will you handle
powder?

Work inside a certified
chemical fume hood?

Yes

Add Respiratory Protection:
- N95 or higher respirator

No

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- Closed-Toed Shoes

Yes

No

Handling >10g or
splash risk?

Add:
- Chemical Apron

- Face Shield

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling FPI-1523 sodium.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for FPI-1523
Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567163#personal-protective-equipment-for-
handling-fpi-1523-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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